Cas no 12007-99-7 (calcium hexaboride)

• Product Name: calcium hexaboride
• CAS No: 12007-99-7
• MF: B₆Ca
• MW: 104.943998336792
• MDL: MFCD00148904
• CID: 86514
• PubChem ID: 16212529
• Update Time: 2025-04-18

calcium hexaboride Chemical and Physical Properties

Names and Identifiers

• calcium hexaboride
• Calcium boride
• (oc-6-11)-calcium boride
• Calcium boride(CaB6),(OC-6-11)-
• Calcium boride(CaB6)
• Calcium hexaboride, -200 mesh, 99.5%
• 12007-99-7
• calcium;2,3,5,6-tetrabora-1,4-diboranuidapentacyclo[3.1.0.01,3.02,4.04,6]hexane
• MFCD00148904
• Calcium boride (CaB6), (OC-6-11)-
• AWVIDOFQNLOVRC-UHFFFAOYSA-N
• CALCIUM PENTACYCLO[3.1.0.0(1),(3).0(2),?.0?,?]HEXABORANE-1,4-DIUIDE

• MDL： MFCD00148904
• Inchi： 1S/B6.Ca/c1-2-5(1)3-4(5)6(1,2)3;/q-2;+2
• InChI Key： AWVIDOFQNLOVRC-UHFFFAOYSA-N
• SMILES： [Ca+2].[B-]123B4B1[B-]14B2B31

Computed Properties

• Exact Mass: 106.01800
• Monoisotopic Mass: 106.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Black powder
• Density: 2.3 g/mL at 25 °C(lit.)
• Melting Point: 2235°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water. Dissolves slowly in acids
• PSA: 0.00000
• LogP: -2.28480
• Solubility: Insoluble in water.

calcium hexaboride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts